Tert-butyl 3-(bromomethyl)benzoate

• IUPAC Name: tert-butyl 3-(bromomethyl)benzoate
• InChI: InChI=1S/C12H15BrO2/c1-12(2,3)15-11(14)10-6-4-5-9(7-10)8-13/h4-7H,8H2,1-3H3
• InChI Key: FWVVBSNKXPFYMT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CC=CC(=C1)CBr
• Molecular Formula: C12H15BrO2
• DSSTOX Substance ID: DTXSID50561954
• Molecular Weight: 271.15 g/mol
• CAS No.: 126062-63-3

Description

Tert-butyl 3-(bromomethyl)benzoate is an organic compound with the molecular formula C12H15BrO2. It is a derivative of benzoic acid, where the carboxyl group is esterified with tert-butyl alcohol, and a bromomethyl group is attached to the benzene ring. This compound is of interest due to its utility in organic synthesis, particularly in the formation of more complex molecules.

Scientific Research Applications

Tert-butyl 3-(bromomethyl)benzoate has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: The compound can be used to modify biomolecules through covalent attachment, aiding in the study of biological pathways and mechanisms.

Medicine: It serves as a precursor in the synthesis of potential drug candidates, particularly those targeting specific enzymes or receptors.

Industry: The compound is utilized in the production of specialty chemicals and materials, including polymers and resins.

Safety and Hazards

The compound has been classified with the signal word “Danger” and is associated with the hazard statements H290 and H314. Precautionary measures include P234, P260, P264, P280, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P363, P390, P405, P406, and P501.

Mechanism of Action

Target of Action

Tert-butyl 3-(bromomethyl)benzoate is a chemical compound with the molecular formula C12H15BrO2

Mode of Action

Bromomethyl groups are known to undergo reactions such as free radical bromination, nucleophilic substitution, and oxidation . These reactions could potentially lead to changes in the target molecules, affecting their function.

Pharmacokinetics

Factors such as its molecular weight (27115 g/mol ) and physical properties (e.g., melting point of 50-52°C ) could influence its bioavailability.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules could potentially affect the reactivity and stability of this compound. For instance, it is recommended to be stored under inert gas (nitrogen or Argon) at 2-8°C .

Preparation Methods

Synthetic Routes and Reaction Conditions: Tert-butyl 3-(bromomethyl)benzoate can be synthesized through a multi-step process:

Esterification: The initial step involves the esterification of 3-(bromomethyl)benzoic acid with tert-butyl alcohol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid.

Bromination: Alternatively, 3-(bromomethyl)benzoic acid can be synthesized by brominating methyl benzoate using N-bromosuccinimide (NBS) in the presence of a radical initiator like benzoyl peroxide.

Industrial Production Methods: Industrial production of this compound typically involves large-scale esterification and bromination reactions under controlled conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance efficiency and safety.

Types of Reactions:

Substitution Reactions: this compound undergoes nucleophilic substitution reactions where the bromine atom is replaced by various nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: The bromomethyl group can be oxidized to form the corresponding carboxylic acid or aldehyde using oxidizing agents like potassium permanganate or chromium trioxide.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium azide, potassium thiocyanate, or sodium methoxide in solvents like dimethylformamide (DMF) or tetrahydrofuran (THF) are commonly used.

Oxidation: Oxidizing agents like potassium permanganate in aqueous or acidic conditions are employed.

Major Products:

Substitution Products: Depending on the nucleophile, products such as tert-butyl 3-(azidomethyl)benzoate, tert-butyl 3-(thiocyanatomethyl)benzoate, or tert-butyl 3-(methoxymethyl)benzoate can be formed.

Oxidation Products: Oxidation can yield tert-butyl 3-(carboxymethyl)benzoate or tert-butyl 3-(formylmethyl)benzoate.

Comparison with Similar Compounds

Tert-butyl 4-(bromomethyl)benzoate: Similar structure but with the bromomethyl group at the para position.

Tert-butyl 2-(bromomethyl)benzoate: Bromomethyl group at the ortho position.

Methyl 3-(bromomethyl)benzoate: Methyl ester instead of tert-butyl ester.

Uniqueness: Tert-butyl 3-(bromomethyl)benzoate is unique due to the specific positioning of the bromomethyl group at the meta position, which influences its reactivity and the types of reactions it can undergo. The tert-butyl ester group also provides steric hindrance, affecting the compound’s stability and reactivity compared to its methyl ester counterpart.

Synthesis routes and methods

Procedure details

The crude 3-methyl-benzoic acid tert-butyl ester was reacted with NBS (0.31 g, 1.726 mmol), AIBN (0.28 g, 1.726 mmol) in CCl4 (30 mL) according to the procedure for the preparation of compound 55 in example 1. After separation by chromatography eluted with CHCl3—MeOH (50:1), a mixture of two products was obtained. One of them was the product (61% pure) with MS (ESI) 272.76 (M+H+). This mixture was not further separated and directly used in the next step reaction.